Cas no 136062-62-9 (3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile)

• Product Name: 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile
• CAS No: 136062-62-9
• MF: C₈H₁₄N₄
• MW: 166.223560810089
• MDL: MFCD00664794
• CID: 901014
• PubChem ID: 5706847
• Update Time: 2025-10-28

3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile
• 3-AMINO-3-(4-METHYLPIPERAZINO)ACRYLONITRILE
• 3-amino-3-(4-methylpiperazino)propenenitrile
• (E)-3-amino-3-(4-methylpiperazin-1-yl)acrylonitrile
• MFCD00664794
• (E)-3-amino-3-(4-methylpiperazin-1-yl)prop-2-enenitrile
• AKOS005070704
• 6H-949
• 136062-62-9
• (2E)-3-amino-3-(4-methylpiperazin-1-yl)prop-2-enenitrile
• CS-0445410
• J-501959
• AKOS025311191

• MDL： MFCD00664794
• Inchi： 1S/C8H14N4/c1-11-4-6-12(7-5-11)8(10)2-3-9/h2H,4-7,10H2,1H3/b8-2+
• InChI Key： GVRAOYISBLEJMN-KRXBUXKQSA-N
• SMILES： N1(C)CCN(/C(=C/C#N)/N)CC1

Computed Properties

• Exact Mass: 166.12200
• Monoisotopic Mass: 166.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Melting Point: 121-123°C
• PSA: 56.29000
• LogP: 0.13358

3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile

3-Amino-3-(4-Methylpiperazin-1-yl)Acrylonitrile: A Comprehensive Overview

3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile, identified by the CAS number 136062-62-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery, polymer synthesis, and advanced materials development. Recent studies have highlighted its role in enhancing the performance of certain materials, making it a subject of extensive research.

The molecular structure of 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile consists of an acrylonitrile backbone with an amino group and a 4-methylpiperazine substituent. This combination of functional groups imparts versatile reactivity, enabling the compound to participate in a wide range of chemical reactions. The acrylonitrile moiety, known for its polymerization properties, forms the basis for its use in creating high-performance polymers. Meanwhile, the amino group and piperazine ring contribute to hydrogen bonding and nitrogen-rich functionalities, which are crucial for applications in drug delivery systems and bio-related materials.

Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile. Researchers have explored various catalytic systems and reaction conditions to optimize its synthesis. For instance, the use of transition metal catalysts has been shown to significantly enhance reaction yields while reducing production costs. These developments have made the compound more accessible for industrial applications.

In terms of applications, 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile has been extensively studied for its role in polymer chemistry. Its ability to undergo polymerization under mild conditions has led to the development of novel polymeric materials with improved mechanical properties. These materials are being explored for use in lightweight composites, high-strength fibers, and advanced coatings. Additionally, the compound's nitrogen-rich structure makes it a promising candidate for use in flame-retardant polymers, a critical area of research given increasing safety concerns.

The biomedical field has also seen significant interest in 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile. Its ability to form stable complexes with metal ions has led to its investigation as a potential drug delivery agent. Recent studies have demonstrated its efficacy in encapsulating hydrophobic drugs, enhancing their solubility and bioavailability. Furthermore, the compound's biocompatibility has been validated through in vitro tests, paving the way for its use in targeted drug delivery systems.

In conclusion, 3-Amino-3-(4-methylpiperazin-1-yl)acrylonitrile, with its unique chemical properties and versatile functionality, continues to be a focal point in various scientific domains. Its role in advancing polymer technology and biomedical applications underscores its importance as a key compound in modern chemistry. As research progresses, new insights into its potential uses are expected to emerge, further solidifying its position as an essential material in both academic and industrial settings.